Cas no 7526-26-3 (Diphenyl Methylphosphonate)

• Product Name: Diphenyl Methylphosphonate
• CAS No: 7526-26-3
• MF: C₁₃H₁₃O₃P
• MW: 248.214284658432
• MDL: MFCD00137951
• CID: 572613
• PubChem ID: 82027
• Update Time: 2025-04-19

Diphenyl Methylphosphonate Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,P-methyl-, diphenyl ester
• Diphenyl Methylphosphonate
• [methyl(phenoxy)phosphoryl]oxybenzene
• bisphenyl methylphosphonate
• EINECS 231-388-1
• methanephosphonic acid diphenyl ester
• methylphosphonic acid diphenylester
• O,O-diphenyl methylphosphonate
• Phosphonic acid,methyl-,diphenyl ester
• DTXSID2064731
• C13H13O3P
• BP-12946
• NS00003202
• YC5J5GTR69
• BIM-0008880.P001
• diphenylmethylphosphonate
• Methylphosphonic Acid Diphenyl Ester
• Phosphonic acid,p-methyl-,diphenyl ester
• EC 231-388-1
• HPUPGAFDTWIMBR-UHFFFAOYSA-N
• Phosphonic acid, P-methyl-, diphenyl ester
• SCHEMBL310184
• AKOS003660303
• 7526-26-3
• CBMicro_008796
• M1428
• CB11813
• Phosphonic acid, methyl-, diphenyl ester
• SMSF0003627
• MFCD00137951
• DB-244756
• P-methyl-phosphonic acid diphenyl ester
• DTXCID3047764

• MDL： MFCD00137951
• Inchi： 1S/C13H13O3P/c1-17(14,15-12-8-4-2-5-9-12)16-13-10-6-3-7-11-13/h2-11H,1H3
• InChI Key： HPUPGAFDTWIMBR-UHFFFAOYSA-N
• SMILES： P(C)(=O)(OC1C=CC=CC=1)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 248.06000
• Monoisotopic Mass: 248.06023127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.21 g/mL at 25 °C(lit.)
• Melting Point: 32.5-37.5 °C(lit.)
• Flash Point: 230 °F
• PSA: 45.34000
• LogP: 3.96730
• Solubility: Not available

Diphenyl Methylphosphonate Security Information

• WGK Germany：3
• RTECS：SZ9127500